2-((3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetamide

• IUPAC Name: 2-[3-(2-methoxyphenyl)-2-methyl-4-oxochromen-7-yl]oxyacetamide
• InChI: InChI=1S/C19H17NO5/c1-11-18(13-5-3-4-6-15(13)23-2)19(22)14-8-7-12(9-16(14)25-11)24-10-17(20)21/h3-9H,10H2,1-2H3,(H2,20,21)
• InChI Key: CXOZSYHVOWTQED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)N)C3=CC=CC=C3OC
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The chromene ring system is aromatic, which contributes to the compound’s stability. The methoxy group on the phenyl ring and the acetamide group would also have significant effects on the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups like the acetamide and the methoxy group would likely make this compound more polar and potentially increase its solubility in polar solvents.

Scientific Research Applications

Antioxidant Activity

• Research Findings :
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Antiglycation Properties

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically studied in the context of drug discovery. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Future Directions

The study and application of complex organic molecules like this one are active areas of research in chemistry and pharmacology. Future research could explore the synthesis, properties, and potential applications of this compound, including its possible biological activity.